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Compound of Interest

Compound Name: D-Mannitol-13C,d2

Cat. No.: B12060116 Get Quote

Proper disposal of laboratory chemicals is paramount for ensuring personnel safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of D-Mannitol-13C,d2, a non-radioactive, isotopically labeled sugar alcohol.

Safety and Handling Considerations
D-Mannitol-13C,d2 is labeled with stable isotopes of carbon (¹³C) and deuterium (d), which are

not radioactive. Therefore, its chemical properties and associated hazards are equivalent to

those of unlabeled D-Mannitol. According to safety data sheets, D-Mannitol is not classified as

a hazardous substance[1][2]. However, it is crucial to adhere to standard laboratory safety

practices.

Personal Protective Equipment (PPE) during handling and disposal:

Wear safety glasses with side shields.

Use appropriate chemical-resistant gloves.

A lab coat should be worn.

If handling large quantities or if dust formation is likely, respiratory protection may be

required[1].
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The appropriate disposal method for D-Mannitol-13C,d2 depends on whether it is

contaminated with other hazardous materials.

Uncontaminated D-Mannitol-13C,d2
If the D-Mannitol-13C,d2 is pure, unused, or not mixed with any hazardous substances, it is

considered non-hazardous waste.

Solid Waste:

Place the uncontaminated D-Mannitol-13C,d2 in a securely sealed container.

Label the container clearly as "Non-hazardous waste: D-Mannitol-13C,d2".

Dispose of the container in the regular laboratory trash, provided this is permitted by your

institution's policies and local regulations[3]. Always confirm with your institution's

Environmental Health and Safety (EHS) office.

Empty Containers:

Ensure the container is completely empty.

Deface or remove all chemical labels from the container.

Dispose of the empty container as regular trash[4][5].

Contaminated D-Mannitol-13C,d2
If the D-Mannitol-13C,d2 is contaminated with or is part of a solution containing hazardous

materials (e.g., flammable solvents, toxic compounds, corrosives), it must be treated as

hazardous waste[4][6].

Waste Collection and Storage:

Collect the contaminated waste in a compatible and properly sealed container to prevent

leaks[5][7].

Do not mix incompatible waste streams[7].
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Label the container with a hazardous waste tag, clearly identifying all constituents,

including D-Mannitol-13C,d2 and all contaminants.

Store the container in a designated Satellite Accumulation Area (SAA) within the

laboratory[6][7].

Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS office or a

licensed chemical waste disposal service[4][8].

Do not dispose of hazardous waste down the drain or in regular trash[4][9].

Disposal of Spills
In the event of a spill of D-Mannitol-13C,d2 powder:

Avoid generating dust[1][8].

Dampen the spilled material with water[10].

Carefully sweep or scoop the dampened material into a suitable container for disposal[8][10].

If the spill is contaminated with hazardous substances, it must be disposed of as hazardous

waste.

Clean the spill area with soap and water[10].

Summary of Disposal Options
The following table summarizes the primary disposal pathways for D-Mannitol-13C,d2.
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Waste Type Disposal Method Key Requirements

Uncontaminated Solid Regular Laboratory Trash

Must be permitted by

institutional and local

regulations. Container must be

sealed and clearly labeled.

Contaminated Mixture Hazardous Chemical Waste

Segregate from incompatible

materials. Store in a labeled,

sealed container in a Satellite

Accumulation Area. Arrange

for professional disposal.

Empty Container Regular Laboratory Trash

Must be completely empty. All

chemical labels must be

removed or defaced.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of D-
Mannitol-13C,d2.
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Start: D-Mannitol-13C,d2 for Disposal

Is the material contaminated with a hazardous substance?

Treat as Hazardous Waste

Yes

Treat as Non-Hazardous Waste

No

Is it a pure solid or uncontaminated aqueous solution?

Collect in a labeled, compatible container.
Store in Satellite Accumulation Area.

Contact EHS for professional disposal.

Is this a spill?

Check institutional and local regulations for non-hazardous chemical disposal.

Dispose of in sealed container in regular lab trash (if permitted).

No

Dampen solid spill with water.

Yes

Collect material into a suitable container.

Click to download full resolution via product page

Caption: Disposal decision workflow for D-Mannitol-13C,d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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